2-Bromo-5-fluoro-N-isopropylbenzamide

• IUPAC Name: 2-bromo-5-fluoro-N-propan-2-ylbenzamide
• InChI: InChI=1S/C10H11BrFNO/c1-6(2)13-10(14)8-5-7(12)3-4-9(8)11/h3-6H,1-2H3,(H,13,14)
• InChI Key: JMGZGVYFFZYKKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=C(C=CC(=C1)F)Br
• Molecular Formula: C10H11BrFNO
• DSSTOX Substance ID: DTXSID40640722
• Molecular Weight: 260.10 g/mol
• CAS RN: 951884-14-3

Description

“2-Bromo-5-fluoro-N-isopropylbenzamide” is a chemical compound with the linear formula C10H11BrFNO. It has a molecular weight of 260.108.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring substituted with bromine and fluorine atoms, and an amide group with an isopropyl substituent.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 260.108. Other physical and chemical properties such as density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, freely rotating bonds, polar surface area, polarizability, surface tension, and molar volume are provided.

Scientific Research Applications

Synthesis and Evaluation of Receptor Ligands

One significant application of related compounds is in the synthesis and in vivo evaluation of high-affinity ligands for sigma2-receptors. These receptors have been identified as upregulated in proliferating tumor cells, making them a target for imaging and therapeutic interventions. Research by Rowland et al. (2006) discusses the synthesis of bromo-radiolabeled compounds with high affinity and selectivity for sigma2-receptors. These compounds, including variations of bromo-dimethoxybenzamide structures, demonstrated promising results in identifying breast tumors in vivo, highlighting their potential as PET radiotracers for imaging solid tumors (Rowland et al., 2006).

Chemical Synthesis Techniques

The chemical synthesis of halogenated benzamides, including those related to 2-Bromo-5-fluoro-N-isopropylbenzamide, serves as a cornerstone in medicinal chemistry for generating novel compounds with potential therapeutic applications. A study by Wade et al. (1979) on the synthesis of 3-fluoro phenylalanine esters demonstrates the utility of halogenated precursors in producing amino acid derivatives, showcasing the versatility of these compounds in synthetic chemistry (Wade, Gaymard, & Guedj, 1979).

Advanced Material Synthesis

In the field of materials science, the synthesis of halogen-rich intermediates for constructing complex molecules is an area of active research. Wu et al. (2022) describe the synthesis of a halogen-rich pyridine derivative, which serves as a building block for pentasubstituted pyridines. This research underscores the role of halogenated benzamides in facilitating the design and synthesis of new materials with desirable chemical properties (Wu, Porter, Frennesson, & Saulnier, 2022).

Mechanism of Action

The mechanism of action of “2-Bromo-5-fluoro-N-isopropylbenzamide” is not clear as it seems to be a specialty product for proteomics research.

Safety and Hazards

The safety data sheet for a similar compound, “2-Bromo-5-fluoro-N-propylbenzamide”, suggests avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes. It also recommends using personal protective equipment, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.